4-(benzyloxy)-N-(2-chloro-4-iodophenyl)benzamide

• IUPAC Name: N-(2-chloro-4-iodophenyl)-4-phenylmethoxybenzamide
• InChI: InChI=1S/C20H15ClINO2/c21-18-12-16(22)8-11-19(18)23-20(24)15-6-9-17(10-7-15)25-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,23,24)
• InChI Key: AVNVKHTYNPUWER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C(=O)NC3=C(C=C(C=C3)I)Cl
• Molecular Formula: C20H15ClINO2
• Molecular Weight: 463.7 g/mol

Description

4-(benzyloxy)-N-(2-chloro-4-iodophenyl)benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. This compound is a benzamide derivative that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively.

Mechanism of Action

The mechanism of action of 4-(benzyloxy)-N-(2-chloro-4-iodophenyl)benzamide involves its binding to the active site of target enzymes such as HDACs and protein kinases. This binding results in the inhibition of enzyme activity and subsequent modulation of cellular processes that are regulated by these enzymes. The exact mechanism of inhibition may vary depending on the specific enzyme targeted by the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(benzyloxy)-N-(2-chloro-4-iodophenyl)benzamide have been studied extensively in vitro and in vivo. In vitro studies have shown that this compound exhibits potent inhibitory activity against various enzymes such as HDACs and protein kinases. In vivo studies have shown that this compound exhibits anticancer and anti-inflammatory activities. However, further studies are needed to determine the exact biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(benzyloxy)-N-(2-chloro-4-iodophenyl)benzamide in lab experiments include its potent inhibitory activity against various enzymes, its potential applications in drug discovery and development, and its relatively easy synthesis method. The limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its exact biochemical and physiological effects.

Future Directions

There are several future directions for the study of 4-(benzyloxy)-N-(2-chloro-4-iodophenyl)benzamide. These include:
1. Further studies to determine the exact mechanism of inhibition of target enzymes such as HDACs and protein kinases.
2. Studies to determine the toxicity and safety profile of this compound.
3. Studies to determine the optimal dosage and administration route for this compound.
4. Studies to determine the potential applications of this compound in the treatment of various diseases such as cancer and inflammation.
5. Studies to develop derivatives of this compound with improved potency and selectivity for target enzymes.
Conclusion
In conclusion, 4-(benzyloxy)-N-(2-chloro-4-iodophenyl)benzamide is a chemical compound that has potential applications in drug discovery and development. This compound exhibits potent inhibitory activity against various enzymes such as HDACs and protein kinases and has been shown to exhibit anticancer and anti-inflammatory activities. However, further studies are needed to determine the exact mechanism of action, biochemical and physiological effects, and toxicity and safety profile of this compound. The future directions for the study of this compound include developing derivatives with improved potency and selectivity for target enzymes and determining its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 4-(benzyloxy)-N-(2-chloro-4-iodophenyl)benzamide involves the reaction of 2-chloro-4-iodoaniline with benzyl 4-hydroxybenzoate in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures. The resulting product is then purified using column chromatography or recrystallization to obtain the final compound.

Scientific Research Applications

4-(benzyloxy)-N-(2-chloro-4-iodophenyl)benzamide has been studied extensively for its potential applications in drug discovery and development. This compound has been shown to exhibit inhibitory activity against various enzymes such as histone deacetylases (HDACs) and protein kinases. HDACs are enzymes that play a role in gene expression and are involved in the development of various diseases such as cancer and neurodegenerative disorders. Protein kinases are enzymes that regulate various cellular processes and are also implicated in the development of diseases such as cancer and inflammation.